- Preparation of aminophenylpiperidinecarboxylate derivatives and analogs as renin inhibitors, World Intellectual Property Organization, , ,
Cas no 942142-75-8 ((R)-tert-butyl 3-((R)-(3-chlorophenyl)(hydroxy)Methyl)piperidine-1-carboxylate)
(R)-tert-butyl 3-((R)-(3-chlorophenyl)(hydroxy)Methyl)piperidine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- (R)-tert-butyl 3-((R)-(3-chlorophenyl)(hydroxy)Methyl)piperidine-1-carboxylate
- 2-Methyl-2-propanyl (3R)-3-[(R)-(3-chlorophenyl)(hydroxy)methyl]- 1-piperidinecarboxylate
- 1,1-Dimethylethyl (3R)-3-[(S)-(3-chlorophenyl)hydroxymethyl]-1-piperidinecarboxylate
- DTXSID701129270
- ADRSZIQSSXPARX-UKRRQHHQSA-N
- CS-D0597
- Tert-butyl (R)-3-((S)-(3-chlorophenyl)(hydroxy)methyl)piperidine-1-carboxylate
- D77333
- (r)-tert-butyl 3-((s)-(3-chlorophenyl)(hydroxy)methyl)piperidine-1-carboxylate
- Tert-butyl(R)-3-((S)-(3-chlorophenyl)(hydroxy)methyl)piperidine-1-carboxylate
- 942142-75-8
- SCHEMBL970137
-
- Inchi: 1S/C17H24ClNO3/c1-17(2,3)22-16(21)19-9-5-7-13(11-19)15(20)12-6-4-8-14(18)10-12/h4,6,8,10,13,15,20H,5,7,9,11H2,1-3H3/t13-,15-/m1/s1
- InChI Key: ADRSZIQSSXPARX-UKRRQHHQSA-N
- SMILES: ClC1=CC=CC(=C1)[C@H]([C@H]1CN(C(=O)OC(C)(C)C)CCC1)O
Computed Properties
- Exact Mass: 325.1444713g/mol
- Monoisotopic Mass: 325.1444713g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 22
- Rotatable Bond Count: 4
- Complexity: 383
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.3
- Topological Polar Surface Area: 49.8Ų
(R)-tert-butyl 3-((R)-(3-chlorophenyl)(hydroxy)Methyl)piperidine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| ChemScence | CS-D0597-100mg |
Tert-butyl (R)-3-((S)-(3-chlorophenyl)(hydroxy)methyl)piperidine-1-carboxylate |
942142-75-8 | 100mg |
$676.0 | 2022-04-26 | ||
| ChemScence | CS-D0597-1g |
Tert-butyl (R)-3-((S)-(3-chlorophenyl)(hydroxy)methyl)piperidine-1-carboxylate |
942142-75-8 | 1g |
$1932.0 | 2022-04-26 | ||
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1070101-100mg |
Tert-butyl (R)-3-((S)-(3-chlorophenyl)(hydroxy)methyl)piperidine-1-carboxylate |
942142-75-8 | 98% | 100mg |
¥10140.00 | 2024-04-24 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1070101-1g |
Tert-butyl (R)-3-((S)-(3-chlorophenyl)(hydroxy)methyl)piperidine-1-carboxylate |
942142-75-8 | 98% | 1g |
¥25116.00 | 2024-04-24 |
(R)-tert-butyl 3-((R)-(3-chlorophenyl)(hydroxy)Methyl)piperidine-1-carboxylate Production Method
Production Method 1
1.2 Reagents: Water ; 0 °C
Production Method 2
- Design and optimization of renin inhibitors: Orally bioavailable alkyl amines, Bioorganic & Medicinal Chemistry Letters, 2009, 19(13), 3541-3545
Production Method 3
1.2 Reagents: Water ; 0 °C
- Piperidines and morpholines as renin inhibitors and their preparation, pharmaceutical compositions and use in the treatment of diseases associated with renin activity, World Intellectual Property Organization, , ,
Production Method 4
1.2 Reagents: Catecholborane ; 20 min, -78 °C; -78 °C → -15 °C; overnight, -15 °C
1.3 Reagents: Water ; 0 °C
- Diaminopropanol derivatives as renin inhibitors and their preparation, pharmaceutical compositions and use in the treatment of diseases, World Intellectual Property Organization, , ,
(R)-tert-butyl 3-((R)-(3-chlorophenyl)(hydroxy)Methyl)piperidine-1-carboxylate Raw materials
(R)-tert-butyl 3-((R)-(3-chlorophenyl)(hydroxy)Methyl)piperidine-1-carboxylate Preparation Products
(R)-tert-butyl 3-((R)-(3-chlorophenyl)(hydroxy)Methyl)piperidine-1-carboxylate Related Literature
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Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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3. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
Additional information on (R)-tert-butyl 3-((R)-(3-chlorophenyl)(hydroxy)Methyl)piperidine-1-carboxylate
Comprehensive Overview of (R)-tert-butyl 3-((R)-(3-chlorophenyl)(hydroxy)methyl)piperidine-1-carboxylate (CAS No. 942142-75-8)
The compound (R)-tert-butyl 3-((R)-(3-chlorophenyl)(hydroxy)methyl)piperidine-1-carboxylate (CAS No. 942142-75-8) is a chiral intermediate of significant interest in pharmaceutical and organic chemistry. Its unique stereochemistry and functional groups make it a valuable building block for the synthesis of bioactive molecules, particularly in the development of central nervous system (CNS) therapeutics and enzyme inhibitors. The presence of both piperidine and tert-butyl moieties enhances its stability and bioavailability, which are critical factors in drug design.
In recent years, the demand for chiral intermediates like CAS 942142-75-8 has surged due to advancements in asymmetric synthesis and the growing focus on precision medicine. Researchers frequently search for "chiral building blocks for drug discovery" or "piperidine derivatives in CNS drugs," reflecting the compound's relevance in cutting-edge applications. Its 3-chlorophenyl group further contributes to its utility in modulating receptor interactions, a hot topic in the development of targeted therapies.
The synthesis of (R)-tert-butyl 3-((R)-(3-chlorophenyl)(hydroxy)methyl)piperidine-1-carboxylate often involves enantioselective catalytic methods, which align with the pharmaceutical industry's push toward greener chemistry. Questions like "how to improve enantiomeric excess in chiral synthesis" or "applications of Boc-protected piperidines" are commonly explored in conjunction with this compound. Its Boc (tert-butoxycarbonyl) protecting group is particularly noteworthy, as it offers reversible protection for amines, a technique widely used in peptide and heterocycle chemistry.
From a commercial perspective, CAS 942142-75-8 is often sourced for preclinical studies and process optimization. Its role in the synthesis of neuroactive compounds has been highlighted in patents and academic publications, making it a subject of interest for queries such as "piperidine-based drug candidates 2024" or "chiral alcohol derivatives in medicinal chemistry." The compound's hydroxymethyl functionality also opens avenues for further derivatization, a feature highly valued in fragment-based drug design.
In summary, (R)-tert-butyl 3-((R)-(3-chlorophenyl)(hydroxy)methyl)piperidine-1-carboxylate exemplifies the intersection of stereochemistry and drug development. Its structural versatility and alignment with trends like green synthesis and targeted CNS therapies ensure its continued prominence in scientific and industrial discourse.
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